Tert-butyl 3-[[[(E)-4-(dimethylamino)but-2-enoyl]amino]methyl]-4,4-difluoropiperidine-1-carboxylate

• IUPAC Name: tert-butyl 3-[[[(E)-4-(dimethylamino)but-2-enoyl]amino]methyl]-4,4-difluoropiperidine-1-carboxylate
• InChI: InChI=1S/C17H29F2N3O3/c1-16(2,3)25-15(24)22-10-8-17(18,19)13(12-22)11-20-14(23)7-6-9-21(4)5/h6-7,13H,8-12H2,1-5H3,(H,20,23)/b7-6+
• InChI Key: AZBZBNVEHQREGV-VOTSOKGWSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C(C1)CNC(=O)C=CCN(C)C)(F)F
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC(C(C1)CNC(=O)/C=C/CN(C)C)(F)F
• Molecular Formula: C17H29F2N3O3
• Molecular Weight: 361.4 g/mol

Description

The compound contains a tert-butyl group, a dimethylamino group, and a piperidine ring, which is a common structure in many pharmaceutical compounds. The tert-butyl group is a bulky group that can influence the reactivity and properties of the compound.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized using methods such as amide coupling or nucleophilic substitution.

Chemical Reactions Analysis

The compound contains several functional groups that can participate in chemical reactions. For example, the amide group can undergo hydrolysis, and the double bond can participate in addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on the specific structure and functional groups present. For example, the presence of the tert-butyl group could influence the compound’s solubility and stability.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Compounds with similar structures are often used as pharmaceuticals and can interact with various biological targets such as receptors or enzymes.

Safety and Hazards

The safety and hazards of the compound would depend on its specific structure and properties. It’s always important to handle chemical compounds with care and use appropriate safety measures.

Future Directions

Future research could focus on exploring the potential applications of this compound, such as its use as a pharmaceutical or its role in chemical reactions.